Cas no 76821-79-9 (2,4-Dihydroxypyrimidine-5-carboxylic acid)

2,4-Dihydroxypyrimidine-5-carboxylic acid structure
76821-79-9 structure
Product Name:2,4-Dihydroxypyrimidine-5-carboxylic acid
CAS No:76821-79-9
MF:C5H4N2O4
MW:156.096261024475
CID:548551
Update Time:2023-08-02

2,4-Dihydroxypyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-2,4-dioxo-, radical ion(1+) (9CI)
    • 2,4-Dihydroxypyrimidine-5-carboxylic acid
    • Uracil 5-carboxylic acid
    • Uracil-5-carboxylic acid
    • Isoorotic acid
    • 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • 5-Carboxyuracil
    • 2,4-Dihydroxy-5-pyrimidinecarboxylic acid
    • 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-
    • 5-Uracilcarboxylic acid
    • G7JYK59EBR
    • 5-Pyrimidinecarboxylic acid, 2,4-dihydroxy-
    • ZXYAAVBXHKCJJB-UHFFFAOYSA-N
    • Iso-orotic acid
    • Inchi: 1S/C5H4N2O4/c8-3-2(4(9)10)1-6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
    • InChI Key: ZXYAAVBXHKCJJB-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CNC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Topological Polar Surface Area: 95.5
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